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Compound of Interest

Compound Name: 2,3-Dichloro-2-butene

Cat. No.: B073511 Get Quote

An In-depth Technical Guide on the Chemical Properties of 2,3-Dichloro-2-butene

Introduction
2,3-Dichloro-2-butene (C₄H₆Cl₂) is a chlorinated alkene existing as two geometric

stereoisomers: cis (Z) and trans (E). This document provides a comprehensive overview of its

chemical and physical properties, experimental protocols for its synthesis and key reactions,

and safety information. The data presented is intended for researchers, scientists, and

professionals in the fields of chemical synthesis and drug development.

Chemical and Physical Properties
2,3-Dichloro-2-butene is a six-carbon halogenated hydrocarbon.[1][2] The presence of a

double bond between the second and third carbon atoms, each bonded to a chlorine atom,

gives rise to cis and trans isomerism. These isomers exhibit distinct physical properties due to

their different molecular geometries.

Isomer Structures and Identification
The spatial arrangement of the methyl and chloro groups around the central carbon-carbon

double bond defines the two isomers.
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Synthesis and Isomerization Workflow

Reactants

Vapor-Phase Chlorination
(240-300°C)

Butadiene + Cl₂

Crude Product Mixture
(3,4- and 1,4-isomers)

Catalytic Isomerization
(CuCl, 80-120°C)

GC Analysis

Monitor Progress

Fractional Distillation

Purified Isomers
(incl. 2,3-dichloro-2-butene)
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Dehydrochlorination Pathway

2,3,4-Trichloro-1-butene

2,3-Dichloro-1,3-butadiene

 -HCl 

+ NaOH

+ NaCl + H₂O

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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